Cas no 1805064-13-4 (Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate)

• Product Name: Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate
• CAS No: 1805064-13-4
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4805280
• Update Time: 2025-05-20

Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-7(15)4-5-3-6(14)13-10(17-2)8(5)9(11)12/h3,9H,4H2,1-2H3,(H,13,14)
• InChI Key： UEBIIRLHTCUZHV-UHFFFAOYSA-N
• SMILES： FC(C1=C(NC(C=C1CC(=O)OC)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: -0.1
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate (CAS No. 1805064-13-4)

The compound Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate (CAS No. 1805064-13-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and methoxy groups, contribute to its reactivity and versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential as a building block for bioactive molecules, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate makes it a valuable intermediate for designing compounds with improved pharmacokinetic properties. This aligns with current trends in drug discovery, where fluorine incorporation is a key strategy to optimize drug candidates. Additionally, its hydroxy and methoxy functionalities offer sites for further chemical modifications, enabling the creation of diverse molecular libraries.

The synthesis of Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate typically involves multi-step reactions, including halogenation, etherification, and esterification. These processes are carefully optimized to ensure high yield and purity, which are critical for its applications in high-throughput screening and medicinal chemistry. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, confirming its structural integrity and suitability for further research.

From an industrial perspective, Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate is gaining attention as a potential precursor for crop protection agents. The agrochemical sector values fluorinated compounds for their ability to enhance the efficacy and environmental profile of pesticides. This compound’s pyridine core and difluoromethyl moiety are particularly appealing for designing next-generation herbicides and fungicides, addressing global challenges in sustainable agriculture.

Environmental and safety considerations are paramount when working with Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended to minimize exposure. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when using this compound. Its stability under various conditions makes it a reliable choice for long-term studies, but storage in a cool, dry environment is advised to maintain its integrity.

In summary, Methyl 3-(difluoromethyl)-6-hydroxy-2-methoxypyridine-4-acetate (CAS No. 1805064-13-4) represents a promising tool for advancing research in pharmaceuticals and agrochemicals. Its structural complexity and functional diversity align with contemporary scientific priorities, such as green chemistry and precision synthesis. As interest in fluorinated heterocycles continues to grow, this compound is poised to play a pivotal role in innovative applications, from drug development to sustainable crop solutions.